Cas no 2172231-02-4 (N-ethyl(propan-2-yloxy)carbohydrazide)

• Product Name: N-ethyl(propan-2-yloxy)carbohydrazide
• CAS No: 2172231-02-4
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 6369045
• PubChem ID: 165521942
• Update Time: 2025-07-19

N-ethyl(propan-2-yloxy)carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-ethyl(propan-2-yloxy)carbohydrazide
• EN300-1275858
• 2172231-02-4

• Inchi： 1S/C6H14N2O2/c1-4-8(7)6(9)10-5(2)3/h5H,4,7H2,1-3H3
• InChI Key： DEUCUDXGJZXTHG-UHFFFAOYSA-N
• SMILES： O(C(N(CC)N)=O)C(C)C

Computed Properties

• Exact Mass: 146.105527694g/mol
• Monoisotopic Mass: 146.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on N-ethyl(propan-2-yloxy)carbohydrazide

Introduction to N-ethyl(propan-2-yloxy)carbohydrazide (CAS No. 2172231-02-4)

N-ethyl(propan-2-yloxy)carbohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 2172231-02-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of hydrazide derivatives, which are widely recognized for their versatile applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The structural features of N-ethyl(propan-2-yloxy)carbohydrazide, including its ethyl and propan-2-yloxy substituents, contribute to its unique reactivity and potential utility in synthetic transformations.

The significance of hydrazide compounds in modern drug discovery cannot be overstated. Hydrazides serve as crucial intermediates in the synthesis of various bioactive molecules, including protease inhibitors, antiviral agents, and anti-inflammatory drugs. The presence of the hydrazide functional group (-NH-NH₂) in N-ethyl(propan-2-yloxy)carbohydrazide allows for facile participation in condensation reactions, leading to the formation of Schiff bases and other heterocyclic structures. These derivatives are of particular interest due to their ability to interact with biological targets in a highly specific manner.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing hydrazide-based scaffolds for improved pharmacological properties. The N-ethyl(propan-2-yloxy)carbohydrazide molecule represents a promising candidate for further exploration due to its structural versatility. Studies have demonstrated that modifications at the ethyl and propan-2-yloxy positions can significantly influence the compound's binding affinity and metabolic stability. This has prompted researchers to investigate its potential as a building block for next-generation pharmaceuticals.

In the context of drug development, N-ethyl(propan-2-yloxy)carbohydrazide has been explored as a precursor for synthesizing small-molecule inhibitors targeting various disease-related enzymes. For instance, modifications of this scaffold have led to the discovery of compounds with inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cancer progression. The propan-2-yloxy group, in particular, has been shown to enhance solubility and bioavailability, making it an attractive feature for drug-like molecules.

The synthetic pathways involving N-ethyl(propan-2-yloxy)carbohydrazide have been refined to achieve high yields and purity, ensuring its suitability for industrial-scale production. Modern techniques such as flow chemistry and catalytic hydrogenation have been employed to streamline the synthesis process. These advancements not only improve efficiency but also reduce costs, making it economically viable for pharmaceutical applications.

From a computational chemistry perspective, N-ethyl(propan-2-yloxy)carbohydrazide has been subjected to molecular modeling studies to elucidate its interactions with biological targets. Docking simulations have revealed that this compound can bind effectively to enzyme active sites, suggesting its potential as an inhibitor. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, which is essential for understanding its reactivity and stability.

The role of N-ethyl(propan-2-yloxy)carbohydrazide in academic research continues to expand. It has been utilized as a starting material in cross-coupling reactions, leading to the synthesis of complex heterocycles with therapeutic potential. These studies underscore the compound's versatility and highlight its importance as a tool in synthetic organic chemistry.

Future directions in the study of N-ethyl(propan-2-yloxy)carbohydrazide may include exploring its applications in drug delivery systems and nanotechnology. The ability to functionalize this scaffold with additional groups opens up possibilities for designing targeted therapies that can overcome barriers associated with conventional drug delivery methods.

In conclusion, N-ethyl(propan-2-yloxy)carbohydrazide (CAS No. 2172231-02-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable asset for synthesizing bioactive molecules. As research progresses, this compound is expected to play an increasingly important role in the discovery and development of novel therapeutic agents.